Cas no 4276-26-0 (1H-INDOLE-3-ACETAMIDE, 1-(PHENYLMETHYL)-)

1H-INDOLE-3-ACETAMIDE, 1-(PHENYLMETHYL)- structure
4276-26-0 structure
Product name:1H-INDOLE-3-ACETAMIDE, 1-(PHENYLMETHYL)-
CAS No:4276-26-0
MF:C17H16N2O
MW:264.321743965149
CID:3227400
PubChem ID:10563579

1H-INDOLE-3-ACETAMIDE, 1-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOLE-3-ACETAMIDE, 1-(PHENYLMETHYL)-
    • WIRROWWNGKNTAH-UHFFFAOYSA-N
    • 1h-indole-3-acetamide,1-(phenylmethyl)-
    • 4276-26-0
    • (phenylmethyl)-1H-indole-3-acetamide
    • SCHEMBL8289938
    • Inchi: InChI=1S/C17H16N2O/c18-17(20)10-14-12-19(11-13-6-2-1-3-7-13)16-9-5-4-8-15(14)16/h1-9,12H,10-11H2,(H2,18,20)
    • InChI Key: WIRROWWNGKNTAH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 264.126263138Da
  • Monoisotopic Mass: 264.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48Ų
  • XLogP3: 2.4

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